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Compound of Interest

Compound Name: Lavandulol

Cat. No.: B192245

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lavandulol is a monoterpene alcohol present in various essential oils, most notably in
lavender oil (from Lavandula species).[1] It exists as two enantiomers, (R)- and (S)-lavandulol,
with the (R)-enantiomer being the naturally occurring form responsible for a characteristic weak
floral, herbal, and slightly citrusy aroma. Lavandulol and its esters are valuable in the
fragrance industry and have been identified as insect pheromones, indicating their potential in
agriculture and pest management.[1] This document provides detailed protocols for the
extraction and purification of lavandulol from essential oils, targeting researchers, scientists,
and professionals in drug development.

Physicochemical Properties of Lavandulol

A thorough understanding of the physical and chemical properties of lavandulol is crucial for
selecting appropriate extraction and purification methods.
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Property Value Reference
Chemical Formula C10H180 [1]
Molar Mass 154.253 g/mol [1]
Appearance Clear colorless liquid [1]
Density 0.878 g/mL at 20 °C [1]

. . 94-95 °C at 13 mmHg; 229-
Boiling Point 2]
230 °C at 760 mmHg

Flash Point 88.33 °C (191.00 °F) [2]

N Very slightly soluble in water;
Solubility ] ) [3]
soluble in alcohol and oils

Extraction of Lavender Essential Oil

The initial step in isolating lavandulol is the extraction of essential oil from the lavender plant
material. The choice of lavender species and cultivar can significantly impact the essential oil
yield and its chemical composition, including the concentration of lavandulol. Lavandin
(Lavandula x intermedia) varieties like 'Grosso’ and 'Super' are known for their high oil yield,
while true lavender (Lavandula angustifolia) is often prized for its specific aromatic profile.[4][5]

Steam Distillation

Steam distillation is the most prevalent method for extracting lavender essential oil.[6] It
involves passing steam through the plant material to vaporize the volatile compounds, which
are then condensed and collected.[7]

e Plant Material Preparation: Harvest lavender flowers, preferably when they are in full bloom.
[8] The plant material can be used fresh or partially dried.[9] For laboratory-scale extraction,
place approximately 80 g of cut lavender into a distillation flask.[3]

e Apparatus Setup: Assemble a steam distillation apparatus, which includes a steam
generator, a distillation flask containing the plant material, a condenser, and a collection
vessel (e.g., a separatory funnel).[3][10]
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e Distillation: Introduce steam into the bottom of the distillation flask. The steam will pass
through the lavender, causing the essential oil glands to rupture and release volatile
compounds.[9] The mixture of steam and essential oil vapor will rise and enter the
condenser.

o Condensation: Cool the vapor in the condenser using circulating cold water. This will cause
the vapor to condense back into a liquid mixture of essential oil and water (hydrosol).[11]

o Collection and Separation: Collect the condensate in a separatory funnel. The essential oll,
being less dense than water, will form a layer on top. Allow the layers to separate completely,
then drain the lower aqueous layer (hydrosol) to isolate the essential oil.[1][11]

Parameter Value Reference

Typical Essential Oil Yield (L. 0.5% to 1.5% (of fresh plant

angustifolia) material)

[4]

Typical Essential Qil Yield

(Lavandin) 1.5% to 3% (or higher) [4]

Linalool Content 20-35% [12]
Linalyl Acetate Content 30-55% [12]
Lavandulol Content Moderate levels [12]

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction, primarily using carbon dioxide (COz2), is a more advanced
technique that offers high-quality extracts.[13] Supercritical CO2 acts as a solvent to extract the
essential oil, and by adjusting pressure and temperature, the CO2 can be evaporated, leaving
behind pure essential oil.[8]

o Sample Preparation: Use dried and milled lavender flowers. A known quantity, for example,
20g, can be mixed with ethanol (e.g., 5ml) and glass beads and placed in the extractor.[14]

o Extraction Conditions:

o Temperature: 45°C[14]
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o Pressure: 200 bar[14]
o CO:z Flow Rate: 10 ml/min[14]

o Extraction Time: 90 minutes static extraction followed by 30 minutes dynamic extraction.
[14]

» Collection: The extract is collected in a glass vial containing a solvent like ethanol to trap the
extracted compounds.[14]

Parameter Value Reference
Extraction Yield 4.620% to 4.768% [15]
Lavandulol Content in Extract 10.5% [16]
Linalyl Acetate in SFE extract 30.6% [15]
Terpinen-4-ol in SFE extract 14.1% [15]

Lavandulyl acetate in SFE
8.4% [15]
extract

Solvent Extraction

Solvent extraction is another method where a solvent like hexane or ethanol is used to dissolve
the essential oil from the plant material.[8]

o Extraction: Soak the lavender flowers in a suitable solvent (e.g., hexane).[13]
« Filtration: Filter the solvent-oil mixture to remove solid plant material.[13]

¢ Solvent Removal: Remove the solvent through evaporation under reduced pressure and low
temperature to obtain the essential oil.[13]

Parameter Value Reference

i o Can be higher than distillation
Essential Oil Yield (Hexane) [17]
methods
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Purification of Lavandulol

Once the essential oil is extracted, further purification is required to isolate lavandulol from
other components like linalool and linalyl acetate.

Fractional Distillation

Fractional distillation is used to separate compounds with close boiling points.[18] Since
lavandulol has a higher boiling point than some other major components of lavender oil, this
method can be employed for its enrichment.

o Apparatus Setup: Assemble a fractional distillation apparatus, including a heating mantle, a
distillation flask containing the essential oil, a fractionating column (e.g., Vigreux column), a
condenser, and a series of collection flasks.[7]

« Distillation: Gently heat the essential oil in the distillation flask. The component with the lower
boiling point will vaporize first, rise through the fractionating column, condense, and be
collected in the first receiving flask.[19]

o Fraction Collection: Monitor the temperature at the top of the column. As the temperature
stabilizes at the boiling point of the first component, collect this fraction. Once the
temperature begins to rise again, switch to a new collection flask to collect the next fraction,
which will be enriched in the component with the next lowest boiling point. Continue this
process, collecting different fractions at their respective boiling points. Lavandulol, having a
relatively high boiling point, will be concentrated in the later fractions.

Column Chromatography

Adsorption column chromatography is an effective method for separating terpenoids.[20]
o Stationary Phase: Pack a glass column with silica gel as the adsorbent.[20]

o Sample Loading: Dissolve the essential oil in a non-polar solvent (e.g., hexane) and carefully
load it onto the top of the silica gel column.

o Elution: Begin eluting the column with a non-polar solvent. Gradually increase the polarity of
the mobile phase by adding a more polar solvent (e.g., ethyl acetate) to the hexane. This is
known as gradient elution.
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Fraction Collection: Collect the eluate in a series of fractions. The less polar compounds will
elute first, followed by the more polar compounds. Since lavandulol is a polar alcohol, it will
elute in the more polar fractions.

Analysis: Analyze the collected fractions using a technique like Gas Chromatography-Mass
Spectrometry (GC-MS) to identify the fractions containing pure lavandulol.[21]

Preparative Supercritical Fluid Chromatography (SFC)

Preparative SFC is a powerful technique for purifying volatile compounds like lavandulol.[22] It

offers advantages over preparative GC, such as higher loading capacity and shorter run times.
[23]

System: Use a preparative SFC system equipped with a suitable chiral or achiral column.[22]
[24]

Mobile Phase: A common mobile phase is a mixture of supercritical CO2 and a modifier like
ethanol.[23]

Method Development: First, develop an analytical scale method to achieve good separation
of lavandulol from other components.

Scaling Up: Scale up the analytical method to a preparative scale by increasing the column
size and flow rate.

Fraction Collection: Inject the essential oil sample and collect the fraction corresponding to
the lavandulol peak as it elutes from the column. The use of stacked injections can improve
throughput.[23]

Purity Analysis: Analyze the collected fraction for purity using an appropriate analytical
method like GC-MS. High-purity lavandulol (>99%) can be obtained with this method.[22]

Analysis and Quality Control

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing the

chemical composition of essential oils and the purity of isolated compounds.[25][26]
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o Sample Preparation: Dilute the essential oil or the purified lavandulol fraction in a suitable
solvent (e.g., ethyl acetate).[27]

e GC Conditions:

o Column: Use a capillary column suitable for essential oil analysis (e.g., DB-5 or DB-Wax).
[25][27]

o Carrier Gas: Helium.[25]

o Temperature Program: Start at a low temperature (e.g., 40°C) and gradually increase to a
higher temperature (e.g., 280°C) to separate the different components based on their
boiling points and polarity.[25]

e MS Conditions:
o lonization: Electron Impact (EI).
o Mass Range: Scan a mass range appropriate for monoterpenoids (e.g., 35-400 u).[25]

o Data Analysis: Identify the compounds by comparing their mass spectra and retention times
with those of known standards and library data (e.g., NIST). Quantify the relative amounts of
each component based on the peak area.[25]

Diagrams
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Primary Extraction of Essential Oil Purification of Lavandulol
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Caption: General workflow for lavandulol extraction and purification.
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Caption: Steam distillation process for essential oil extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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